Cas no 35999-21-4 (3-Chloro-1-(2-hydroxyphenyl)-1-propanone)

• Product Name: 3-Chloro-1-(2-hydroxyphenyl)-1-propanone
• CAS No: 35999-21-4
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD00511236
• CID: 4646194
• PubChem ID: 53999092
• Update Time: 2025-05-19

3-Chloro-1-(2-hydroxyphenyl)-1-propanone Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-(2-hydroxyphenyl)propan-1-one
• CS-12318
• 3-Chloro-1-(2-hydroxyphenyl)-1-propanone
• DTXSID801275844
• SY046373
• DB-105432
• AC5995
• MFCD00511236
• AKOS032455842
• 35999-21-4

• MDL： MFCD00511236
• Inchi： 1S/C9H9ClO2/c10-6-5-9(12)7-3-1-2-4-8(7)11/h1-4,11H,5-6H2
• InChI Key： KKFRUMANXCNMIM-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-Chloro-1-(2-hydroxyphenyl)-1-propanone

Introduction to 3-Chloro-1-(2-hydroxyphenyl)-1-propanone (CAS No. 35999-21-4)

3-Chloro-1-(2-hydroxyphenyl)-1-propanone, identified by the Chemical Abstracts Service Number (CAS No.) 35999-21-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a chlorinated aromatic ring and a propanone side chain, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and medicinal chemistry.

The structural motif of 3-Chloro-1-(2-hydroxyphenyl)-1-propanone consists of a benzene ring substituted with a chlorine atom at the 3-position and a hydroxyl group at the 2-position, attached to a propanone group at the 1-position. This unique arrangement imparts distinct reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing (chlorine) and electron-donating (hydroxyl) groups on the aromatic ring creates a balance of reactivity that is exploited in various synthetic pathways.

In recent years, 3-Chloro-1-(2-hydroxyphenyl)-1-propanone has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural features allow for facile functionalization, enabling the construction of heterocyclic compounds that exhibit biological activity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in targeting various forms of cancer. The chloro and hydroxyl substituents provide handles for further chemical modification, allowing researchers to fine-tune the pharmacological properties of the resulting molecules.

One of the most compelling aspects of 3-Chloro-1-(2-hydroxyphenyl)-1-propanone is its role in cross-coupling reactions, particularly Suzuki-Miyaura and Heck reactions. These transformations are fundamental in constructing biaryl systems, which are prevalent in many biologically active compounds. The chloro group on the aromatic ring can be readily displaced by boronic acids or aryl halides under palladium catalysis, facilitating the formation of new carbon-carbon bonds. This capability has been leveraged in the synthesis of complex drug candidates with improved efficacy and reduced toxicity.

The pharmaceutical industry has shown particular interest in 3-Chloro-1-(2-hydroxyphenyl)-1-propanone due to its potential as a precursor for antiviral and anti-inflammatory agents. Recent studies have demonstrated that certain derivatives of this compound exhibit inhibitory effects on viral proteases, which are essential for viral replication. By targeting these enzymes, such compounds can disrupt viral life cycles, offering promising therapeutic strategies against emerging infectious diseases. Additionally, the hydroxyl group provides a site for further derivatization into ether or ester functionalities, expanding its utility in drug design.

Synthetic chemists have also utilized 3-Chloro-1-(2-hydroxyphenyl)-1-propanone as a building block for natural product analogs. Its structural complexity allows for the mimicry of bioactive scaffolds found in plants and microorganisms. By incorporating this compound into synthetic routes, researchers can generate novel molecules with tailored biological activities. This approach has been particularly successful in developing antimicrobial agents that address rising concerns about antibiotic resistance.

The chemical reactivity of 3-Chloro-1-(2-hydroxyphenyl)-1-propanone extends beyond its role as an intermediate in pharmaceutical synthesis. It has found applications in materials science, where its ability to form stable radicals makes it useful in polymerization reactions. For instance, it can serve as a photoinitiator in UV-curable coatings, contributing to advancements in industrial coatings and adhesives. The versatility of this compound underscores its importance not only in life sciences but also in industrial applications.

In conclusion, 3-Chloro-1-(2-hydroxyphenyl)-1-propanone (CAS No. 35999-21-4) is a multifaceted compound with significant implications across multiple domains of chemistry and biology. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for researchers developing new drugs and materials. As our understanding of molecular interactions continues to evolve, the applications of this compound are expected to expand further, reinforcing its status as a cornerstone of modern chemical research.